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Compound of Interest

Compound Name:
Methyl 3-formyl-4-

hydroxybenzoate

Cat. No.: B157316 Get Quote

CAS Number: 24589-99-9

This technical guide provides an in-depth overview of Methyl 3-formyl-4-hydroxybenzoate, a

key chemical intermediate with significant applications in pharmaceutical research and

development. This document is intended for researchers, scientists, and professionals in the

field of drug discovery and organic synthesis.

Chemical and Physical Properties
Methyl 3-formyl-4-hydroxybenzoate is a solid organic compound with a molecular formula of

C₉H₈O₄ and a molecular weight of 180.16 g/mol .[1][2][3][4] It is also known by its synonyms, 3-

Formyl-4-hydroxybenzoic acid methyl ester and 5-(Methoxycarbonyl)salicylaldehyde.[2][3][4]

The compound typically appears as a white to light yellow powder or crystal.[2][4]
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Property Value Reference

CAS Number 24589-99-9 [1][2][3][4]

Molecular Formula C₉H₈O₄ [1][3]

Molecular Weight 180.16 g/mol [1][3]

Appearance
White to light yellow

powder/crystal
[2][4]

Melting Point 80-84 °C [3]

Purity >95.0% (GC) to 97% [1][2][3]

Synthesis Protocols
Methyl 3-formyl-4-hydroxybenzoate can be synthesized through various methods. Two

prominent protocols are detailed below.

Formylation of Methyl 4-hydroxybenzoate
A common synthesis route involves the direct formylation of methyl 4-hydroxybenzoate. This

method is advantageous as it avoids the use of highly toxic cyanides.[5][6]

Experimental Protocol:

In a 50 L reaction vessel, add methyl 4-hydroxybenzoate (2.5 kg, 16.4 mol), magnesium

chloride (3.2 kg, 32.8 mol), triethylamine (9.3 L, 82 mol), and paraformaldehyde (3.9 kg,

131.2 mol).[5]

Add dichloromethane (18 L) as the solvent.[5]

Heat the mixture in an oil bath at 60°C (internal temperature 44°C) and stir overnight.[5]

After cooling to room temperature, slowly add an aqueous solution diluted with 5 L of

concentrated hydrochloric acid.[5]

Filter the insoluble material.[5]
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Extract the aqueous layer four times with dichloromethane.[5]

Dry the combined organic layers over sodium sulfate, filter, and concentrate under reduced

pressure to yield the product.[5]
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Synthesis of Methyl 3-formyl-4-hydroxybenzoate via Formylation
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Synthesis of Methyl 3-formyl-4-hydroxybenzoate.
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Esterification of 4-Formyl-3-hydroxybenzoic acid
Another synthetic approach involves the esterification of 4-formyl-3-hydroxybenzoic acid.

Experimental Protocol:

Suspend 4-formyl-3-hydroxybenzoic acid (5 g, 30 mmol) in methanol (70 mL).[7]

Add thionyl chloride (3.29 mL, 45 mmol) dropwise to the suspension.[7]

Heat the mixture to reflux and maintain for overnight.[7]

Concentrate the reaction mixture to dryness.[7]

Add 50 mL of toluene and concentrate again to remove residual thionyl chloride.[7]

Recrystallize the residue from an ethyl acetate-hexane mixture to obtain pure methyl 4-

formyl-3-hydroxybenzoate (yield: 85%).[7]

Applications in Drug Development and Research
Methyl 3-formyl-4-hydroxybenzoate is a valuable intermediate in the synthesis of various

heterocyclic compounds that are scaffolds in drug discovery.[8] Its utility stems from the

presence of multiple reactive functional groups: a formyl group, a phenolic hydroxyl group, and

a methyl ester.[8]

Synthesis of Benzofurans and Coumarins
This compound serves as a key precursor for the synthesis of complex heterocyclic structures

like benzofurans and coumarins, which are known for their diverse biological activities.[8] The

aldehyde group can readily undergo condensation reactions, while the phenolic hydroxyl and

methyl ester groups offer sites for further functionalization.[8]
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Role as a Synthetic Intermediate
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Methyl 3-formyl-4-hydroxybenzoate in synthesis.

Potential Biological Activities of Derivatives
While direct biological activity data for Methyl 3-formyl-4-hydroxybenzoate is limited, its

derivatives are explored for various therapeutic applications. Related compounds have shown

potential anti-inflammatory, antioxidant, and anti-tumor activities.[9] For instance, certain

benzoate derivatives have been investigated for their antifungal properties.

Safety Information
Methyl 3-formyl-4-hydroxybenzoate is classified as harmful if swallowed (Acute Tox. 4 Oral),

and causes skin and eye irritation (Skin Irrit. 2, Eye Irrit. 2). It may also cause respiratory

irritation (STOT SE 3). Appropriate personal protective equipment, including a dust mask, eye

shields, and gloves, should be used when handling this compound.
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Hazard Statement Classification

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl 3-formyl-4-hydroxybenzoate (97%) - Amerigo Scientific [amerigoscientific.com]

2. Methyl 3-Formyl-4-hydroxybenzoate | 24589-99-9 | TCI AMERICA [tcichemicals.com]

3. 3-甲酰基-4-羟基苯甲酸甲酯 97% | Sigma-Aldrich [sigmaaldrich.com]

4. Methyl 3-Formyl-4-hydroxybenzoate | 24589-99-9 | Tokyo Chemical Industry (India) Pvt.
Ltd. [tcichemicals.com]

5. WO2018121050A1 - Preparation method for 3-cyano-4-hydroxybenzoic acid methyl ester
- Google Patents [patents.google.com]

6. WIPO - Search International and National Patent Collections [patentscope.wipo.int]

7. Synthesis routes of 4-Formyl-3-hydroxybenzoic acid [benchchem.com]

8. Methyl 4-formyl-3-hydroxybenzoate | High Purity [benchchem.com]

9. chembk.com [chembk.com]

To cite this document: BenchChem. [Methyl 3-formyl-4-hydroxybenzoate: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157316#methyl-3-formyl-4-hydroxybenzoate-cas-
number]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b157316?utm_src=pdf-custom-synthesis
https://www.amerigoscientific.com/methyl-3-formyl-4-hydroxybenzoate-97-item-120049.html
https://www.tcichemicals.com/CA/en/p/F1349
https://www.sigmaaldrich.com/HK/zh/product/aldrich/673706
https://www.tcichemicals.com/IN/en/p/F1349
https://www.tcichemicals.com/IN/en/p/F1349
https://patents.google.com/patent/WO2018121050A1/en
https://patents.google.com/patent/WO2018121050A1/en
https://patentscope.wipo.int/search/en/WO2018121050
https://www.benchchem.com/synthesis/pse-4gcd263fec7g4469be64898f09311f59
https://www.benchchem.com/product/b044017
https://www.chembk.com/en/chem/METHYL%204-FORMYL-3-HYDROXYBENZOATE
https://www.benchchem.com/product/b157316#methyl-3-formyl-4-hydroxybenzoate-cas-number
https://www.benchchem.com/product/b157316#methyl-3-formyl-4-hydroxybenzoate-cas-number
https://www.benchchem.com/product/b157316#methyl-3-formyl-4-hydroxybenzoate-cas-number
https://www.benchchem.com/product/b157316#methyl-3-formyl-4-hydroxybenzoate-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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